{4-[(4-methyl-5-phenyl-2-thienyl)carbonyl]-1,4-oxazepan-6-yl}methanol

• IUPAC Name: [6-(hydroxymethyl)-1,4-oxazepan-4-yl]-(4-methyl-5-phenylthiophen-2-yl)methanone
• InChI: InChI=1S/C18H21NO3S/c1-13-9-16(23-17(13)15-5-3-2-4-6-15)18(21)19-7-8-22-12-14(10-19)11-20/h2-6,9,14,20H,7-8,10-12H2,1H3
• InChI Key: LNMORGRELHMWLP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1)C(=O)N2CCOCC(C2)CO)C3=CC=CC=C3
• Molecular Formula: C18H21NO3S
• Molecular Weight: 331.4 g/mol

Description

{4-[(4-methyl-5-phenyl-2-thienyl)carbonyl]-1,4-oxazepan-6-yl}methanol is a useful research compound. Its molecular formula is C18H21NO3S and its molecular weight is 331.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 331.12421471 g/mol and the complexity rating of the compound is 400. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Polymer Solar Cells Enhancement

Methanol treatment on polymer solar cells, specifically thieno[3,4-b]-thiophene/benzodithiophene solar cells, has shown to significantly enhance their efficiency. The treatment improves several aspects of the solar cell's performance, including built-in voltage, charge transport properties, and charge extraction, leading to an overall improvement in open-circuit voltage, short-circuit current, and fill factor in these devices (Zhou et al., 2013).

Methanol Production and Applications

Methanol serves as a critical chemical compound in the production of more complex chemicals such as acetic acid, methyl tertiary butyl ether, and dimethyl ether, among others. It's also considered a promising clean-burning fuel. The conversion of CO2 to methanol offers a method for reducing CO2 emissions, highlighting methanol's role as a convenient energy carrier for hydrogen storage and conservation (Dalena et al., 2018).

Organic Synthesis

Methanol is employed as a solvent, a cost-effective reagent, and a sustainable feedstock for synthesizing value-added chemicals, pharmaceuticals, and materials. Its utilization for the formation of carbon-carbon, carbon-nitrogen, and carbon-oxygen bonds is critical in organic synthesis and drug discovery. Methanol facilitates the synthesis of methylated products, which are prevalent in numerous natural products and chemicals (Natte et al., 2017).

Biotechnological Applications

Methanol-based industrial biotechnology has seen advancements with the utilization of methylotrophic bacteria. These bacteria's metabolism has been elucidated, and significant progress in genetic engineering enables the production of fine and bulk chemicals using methanol as an alternative carbon source. This highlights the potential of economically competitive bioprocesses based on methanol (Schrader et al., 2009).